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Compound of Interest

Compound Name: Dodecyl 4-chloro-3-nitrobenzoate

CAS No.: 124809-77-4

Cat. No.: B050686

Get Quote

The foundation of proper chemical disposal lies in a thorough understanding of the substance's

inherent hazards. Dodecyl 4-chloro-3-nitrobenzoate is not a benign substance; its disposal

route is dictated by its chemical properties and the regulatory frameworks governing hazardous

waste.

1.1. Chemical Profile and Inherent Hazards

Dodecyl 4-chloro-3-nitrobenzoate is an ester derived from dodecanol and 4-chloro-3-

nitrobenzoic acid.[1] Its structure contains two key functional groups that classify it as

hazardous:

Chlorinated Aromatic Ring: The presence of a chlorine atom on the benzene ring places it in

the category of halogenated organic compounds (HOCs).[2][3] Such compounds are often

persistent in the environment and are subject to strict disposal regulations under the

Resource Conservation and Recovery Act (RCRA).[4]

Nitro Group: Nitroaromatic compounds are recognized for their potential toxicity and

reactivity.[5] Thermal decomposition can lead to the release of hazardous gases, including
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nitrogen oxides (NOx) and hydrogen chloride gas.[6][7]

The compound itself is a flammable liquid that may cause skin, eye, and respiratory irritation.[1]

[6][7] This combination of characteristics mandates that it be treated as a regulated hazardous

waste stream.

Table 1: Physicochemical and Hazard Data for Dodecyl 4-chloro-3-nitrobenzoate

Property Value / Information Source(s)

CAS Number 124809-77-4 [8]

Molecular Formula C19H28ClNO4 [8][9]

Molecular Weight 369.88 g/mol [8][9]

Physical State Liquid [1]

Boiling Point 459.7 ± 25.0 °C (Predicted) [8]

Known Hazards

Flammable liquid; Causes skin

and eye irritation; May cause

respiratory irritation.

[1][6][7]

Decomposition
Releases toxic fumes (NOx,

CO, CO2, HCl) upon heating.
[6][7]

1.2. Regulatory Classification

Under the U.S. Environmental Protection Agency (EPA) regulations, any waste containing

chlorinated organic compounds must be managed as hazardous waste.[4][10] While dodecyl
4-chloro-3-nitrobenzoate may not be individually named on a specific list, its chemical class

(halogenated organic) requires it to be disposed of following stringent federal, state, and local

guidelines.[4][11] Under no circumstances should this chemical or its containers be disposed of

via standard trash or sanitary sewer systems.[12]

Pre-Disposal Safety and Waste Accumulation
Proper handling during waste accumulation is critical to prevent accidental exposure and

ensure readiness for final disposal.
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2.1. Personal Protective Equipment (PPE)

When handling waste dodecyl 4-chloro-3-nitrobenzoate, the following minimum PPE is

required:

Eye Protection: Chemical safety goggles. A face shield is recommended if splashing is

possible.[13]

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Body Protection: A lab coat or chemical apron.[13]

Ventilation: All transfers of waste should be conducted inside a certified chemical fume hood

to avoid inhalation of vapors.[6]

2.2. Waste Storage and Segregation

Waste Stream Segregation: Designate a specific waste stream for "Halogenated Organic

Liquids." Do not mix this waste with non-halogenated solvents, aqueous waste, or solid

waste.[2][14] Improper mixing can create dangerous reactions and significantly complicate

the disposal process.

Container Selection: Use a chemically compatible, leak-proof container with a secure screw-

top cap. The container must be in good condition, free from cracks or residue on the outside.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("Dodecyl 4-chloro-3-nitrobenzoate"), and an indication of the

hazards (e.g., "Flammable," "Irritant"). Keep a log of the accumulated volume.

Step-by-Step Disposal Protocol
Follow this procedural workflow for the compliant disposal of dodecyl 4-chloro-3-
nitrobenzoate from the point of generation to its final removal.

Step 1: Waste Collection at the Source

Collect all waste containing dodecyl 4-chloro-3-nitrobenzoate, including unreacted starting

material, reaction byproducts, and contaminated solvents, directly into your designated and
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pre-labeled halogenated waste container.

Step 2: Management of Contaminated Labware and Materials

Solid Waste: Any disposable items grossly contaminated with the chemical, such as pipette

tips, gloves, or absorbent pads, must be treated as hazardous solid waste. These items

should be collected in a separate, clearly labeled, sealed plastic bag or container designated

for "Halogenated Solid Waste."

Empty Containers: The original product container is not considered "empty" by regulatory

standards until it has been properly triple-rinsed. The rinsate from cleaning the container

must be collected and treated as hazardous liquid waste.[6]

Step 3: Secure Storage Pending Disposal

Keep the sealed waste container in a designated satellite accumulation area within or near

the laboratory.

This area should have secondary containment (e.g., a chemical-resistant tray) to contain any

potential leaks.

Store away from heat, open flames, and incompatible materials like strong oxidizers.[1]

Step 4: Arranging for Professional Disposal

Contact EHS: Once the waste container is nearly full, or if the material has been stored for

an extended period, contact your institution's Environmental Health & Safety (EHS)

department to schedule a waste pickup.

Licensed Carrier: The EHS office will coordinate with a licensed hazardous waste hauler.

These professionals are trained and permitted to transport and manage chemical waste in

compliance with all regulations.[4]

Preferred Disposal Method: The universally recommended disposal method for chlorinated

organic waste is high-temperature incineration at a permitted hazardous waste treatment,

storage, and disposal facility (TSDF).[4] This process ensures the complete destruction of

the hazardous compound.
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Disposal Decision Workflow
The following diagram illustrates the critical decision points and procedural flow for the proper

management of dodecyl 4-chloro-3-nitrobenzoate waste.

Laboratory Operations

Disposal Logistics

Start: Chemical Use

Generate Waste
(Liquid or Contaminated Solid)

Characterize Waste:
Dodecyl 4-chloro-3-nitrobenzoate

(Halogenated Organic)

Segregate Waste Stream
(Halogenated vs. Non-Halogenated)

Select & Label Container
'Hazardous Waste - Halogenated'

Store Safely in
Satellite Accumulation Area

Contact EHS for Pickup

Waste Collected by
Licensed Hauler

Transport to Permitted
TSDF Facility

Final Disposal:
High-Temperature Incineration

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b050686/docs?utm_src=pdf-body#core-principle-hazard-identification-and-waste-characterization
https://www.benchchem.com/product/b050686/docs?utm_src=pdf-body-img#core-principle-hazard-identification-and-waste-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050686?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Disposal workflow for dodecyl 4-chloro-3-nitrobenzoate.

Conclusion: A Commitment to Safety and
Compliance
The proper disposal of dodecyl 4-chloro-3-nitrobenzoate is a non-negotiable aspect of

responsible laboratory practice. Its classification as a halogenated and nitrated organic

compound places it firmly under the purview of hazardous waste regulations. By adhering to

the principles of accurate characterization, stringent segregation, safe handling, and

professional disposal via licensed carriers for incineration, researchers can protect themselves,

their colleagues, and the environment. Always consult your institution's specific EHS

guidelines, as they provide the definitive policies for your location.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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